Cas no 1258650-42-8 (4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride)

• Product Name: 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride
• CAS No: 1258650-42-8
• MF: C₁₃H₁₈ClNO₄S₂
• MW: 351.869320392609
• CID: 5187629
• Update Time: 2025-06-28

4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride
• 4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzenesulfonyl chloride
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzene-1-sulfonyl chloride
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzene-1-sulfonylchloride
• Benzenesulfonyl chloride, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-
• 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C13H18ClNO4S2/c1-10-7-11(2)9-15(8-10)21(18,19)13-5-3-12(4-6-13)20(14,16)17/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： NPLZZEGSEGSKMF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)S(N1CC(C)CC(C)C1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 546
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3

Additional information on 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride

Introduction to 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride (CAS No. 1258650-42-8)

4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride, with the CAS number 1258650-42-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The presence of a 3,5-dimethylpiperidine-1-sulfonyl group in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of this compound consists of a benzene ring substituted with a sulfonyl chloride group at the first position and a 3,5-dimethylpiperidine-1-sulfonyl moiety at the fourth position. This arrangement contributes to its versatility in chemical transformations, particularly in the development of pharmacologically relevant compounds. The sulfonyl chloride functionality is highly reactive and serves as a key electrophile in nucleophilic substitution reactions, facilitating the introduction of diverse substituents into the molecular scaffold.

In recent years, there has been a growing interest in sulfonylated piperidine derivatives due to their potential applications in drug discovery. The 3,5-dimethylpiperidine-1-sulfonyl group is particularly noteworthy as it can enhance the metabolic stability and binding affinity of drug candidates. This has led to its incorporation into numerous lead compounds targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.

One of the most compelling aspects of 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride is its role as a building block in medicinal chemistry. Researchers have leveraged its reactivity to synthesize novel sulfonamides and other heterocyclic compounds that exhibit promising biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and other chronic diseases.

The synthesis of 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride typically involves multi-step organic reactions, starting from commercially available precursors such as benzene derivatives and piperidine-based compounds. The introduction of the sulfonyl chloride group is often achieved through chlorosulfonation followed by reaction with an appropriate base. This synthetic route highlights the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride interacts with biological targets. Molecular modeling studies have revealed that the 3,5-dimethylpiperidine-1-sulfonyl moiety can effectively engage with specific amino acid residues in protein binding pockets, thereby modulating enzyme activity. These insights have guided the design of more potent and selective drug candidates based on this scaffold.

The pharmaceutical industry has taken note of these findings, leading to increased investment in sulfonylated piperidine derivatives. Companies are actively exploring new synthetic methodologies to optimize yield and scalability while maintaining functional group integrity. This trend underscores the importance of 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride as a key intermediate in modern drug development pipelines.

Beyond its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties conferred by its structure make it a candidate for use in organic electronics and catalysis. For example, researchers have investigated its potential as a ligand in transition metal catalysis due to its ability to stabilize reactive intermediates.

In conclusion, 4-(3,5-Dimethylpiperidine-1-sulfonyl)benzene-1-sulfonyl chloride (CAS No. 1258650-42-8) represents a fascinating intersection of organic chemistry and medicinal science. Its structural features and reactivity make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow further.